N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C17H23NO3/c1-20-15-10-14(11-16(12-15)21-2)17(19)18-9-8-13-6-4-3-5-7-13/h6,10-12H,3-5,7-9H2,1-2H3,(H,18,19)
• InChI Key: PJVVSEVWIIDDAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NCCC2=CCCCC2)OC
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol

Description

N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide, also known as SCH-23390, is a selective dopamine D1 receptor antagonist. It was first synthesized in the 1970s and has since been extensively studied for its potential therapeutic applications.

Mechanism of Action

N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide acts as a competitive antagonist at dopamine D1 receptors, blocking the binding of dopamine and inhibiting the downstream signaling pathways. This results in a decrease in the activity of dopaminergic neurons in the brain.
Biochemical and Physiological Effects:
The blockade of dopamine D1 receptors by this compound has been shown to have a range of biochemical and physiological effects. It has been found to impair learning and memory in animal models, reduce drug-seeking behavior in drug-addicted animals, and improve symptoms of schizophrenia in humans.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide in lab experiments is its selectivity for dopamine D1 receptors, which allows for more precise manipulation of dopaminergic signaling pathways. However, it is important to note that this compound has a relatively short half-life and may require multiple administrations to maintain its effects.

Future Directions

There are several potential future directions for research involving N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide. One area of interest is the role of dopamine D1 receptors in the development of neurological disorders such as Parkinson's disease and Huntington's disease. Additionally, further investigation into the effects of this compound on learning and memory could provide insights into the mechanisms underlying cognitive deficits in various neurological and psychiatric disorders. Finally, the development of more selective and longer-lasting dopamine D1 receptor antagonists could provide new therapeutic options for the treatment of these disorders.

Synthesis Methods

The synthesis of N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide involves several steps, including the reaction of 3,5-dimethoxybenzoyl chloride with 2-(1-cyclohexen-1-yl)ethylamine, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained through recrystallization.

Scientific Research Applications

N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide has been used extensively in scientific research to study the role of dopamine D1 receptors in various physiological and pathological processes. It has been used to investigate the effects of dopamine D1 receptor blockade on learning and memory, drug addiction, and schizophrenia.